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Compound of Interest

Compound Name: M-Tolyl acetate

Cat. No.: B1675977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of m-Tolyl acetate (CAS No. 122-46-

3), an organic ester with significant applications in the pharmaceutical and chemical industries.

The document details its chemical identity, physicochemical properties, synthesis

methodologies, and key applications, with a focus on its role as a pharmaceutical intermediate

and its inherent biological activities. Detailed experimental protocols for its synthesis and

analysis are provided, alongside graphical representations of key processes to facilitate

understanding for research, development, and quality control purposes.

Chemical Identity and Properties
m-Tolyl acetate, also known as m-cresyl acetate, is an aromatic ester derived from m-cresol

and acetic acid.[1] It is a colorless liquid with a characteristic sweet, floral odor.[1][2]

Identifiers and Synonyms
The compound is identified by several names and numbers across various chemical databases

and regulatory bodies.
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Identifier Type Value

CAS Number 122-46-3[1][3][4][5]

IUPAC Name (3-methylphenyl) acetate[1]

EC Number 204-546-2

Molecular Formula C₉H₁₀O₂[1][3][4]

Synonyms

m-Cresyl Acetate, Acetic acid m-tolyl ester, 3-

Methylphenylacetate, Cresatin, Metacresyl

acetate[1][3][4][5]

InChI Key OTGAHJPFNKQGAE-UHFFFAOYSA-N[1]

Canonical SMILES CC1=CC(=CC=C1)OC(=O)C[1]

Physicochemical Properties
The physical and chemical characteristics of m-Tolyl acetate are critical for its handling,

storage, and application in various experimental and industrial settings.
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Property Value

Molecular Weight 150.17 g/mol [1][3]

Appearance Clear, colorless liquid[2][6]

Melting Point 12.0 °C[1]

Boiling Point 210-213 °C[6]

Density 1.04 g/mL at 25 °C[6]

Refractive Index (n20/D) 1.501[6]

Flash Point 95 °C (203 °F) - closed cup

Solubility
Soluble in DMSO; not miscible or difficult to mix

with water[1][4][6]

Purity
Typically available as >97%, >98% (HPLC), or

>99% (GC)[3][4][5]

Storage
Store in a dry, dark place at 0 - 4 °C for short

term or -20 °C for long term[1]

Synthesis of m-Tolyl Acetate
m-Tolyl acetate is primarily synthesized through the esterification of m-cresol. The two most

common laboratory and industrial methods are direct esterification with acetic acid and

acylation using a more reactive derivative like acetyl chloride or acetic anhydride.

Experimental Protocols
Protocol 2.1.1: Direct Esterification

This method involves the reaction of m-cresol with acetic acid, typically using an acid catalyst.

Apparatus Setup: Assemble a round-bottom flask equipped with a reflux condenser and a

Dean-Stark apparatus to remove water formed during the reaction.

Reagents: Charge the flask with equimolar amounts of m-cresol and acetic acid.
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Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid (typically 1-2% of the

total reactant weight).

Reaction: Heat the mixture to reflux. The water produced will be collected in the Dean-Stark

trap, driving the equilibrium towards the formation of the ester.

Monitoring: Monitor the reaction progress by observing the amount of water collected. The

reaction is complete when no more water is produced.

Work-up: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate

solution). Wash the organic layer with water and brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and purify the

crude product by vacuum distillation.

Protocol 2.1.2: Acylation of m-Cresol

This method generally provides higher yields and purity compared to direct esterification.[1]

Apparatus Setup: Use a three-necked flask equipped with a dropping funnel, a condenser,

and a magnetic stirrer, placed in an ice bath.

Reagents: Dissolve m-cresol in a suitable inert solvent (e.g., dichloromethane or diethyl

ether) in the flask.

Reaction: Slowly add an equimolar amount of acetyl chloride or acetic anhydride from the

dropping funnel to the cooled solution while stirring. If acetyl chloride is used, a base (like

pyridine or triethylamine) is often added to neutralize the HCl byproduct.

Completion: After the addition is complete, allow the mixture to warm to room temperature

and stir for several hours until the reaction is complete (monitored by TLC or GC).

Work-up: Quench the reaction by slowly adding water. Separate the organic layer and wash

it sequentially with a dilute acid solution (e.g., 1M HCl), a saturated sodium bicarbonate

solution, and brine.[7]
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Purification: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent

under reduced pressure. The resulting crude ester can be further purified by vacuum

distillation.

Synthesis Workflow Diagram
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Caption: Synthesis pathways for m-Tolyl acetate.

Applications in Research and Drug Development
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m-Tolyl acetate serves multiple functions relevant to the pharmaceutical and life sciences

sectors.

Pharmaceutical Intermediate: Its chemical structure provides a scaffold for the synthesis of

more complex molecules and active pharmaceutical ingredients (APIs).[1] Its reactive ester

group allows for further chemical modifications, making it a valuable building block for

creating novel drug candidates.[1]

Antiseptic and Analgesic Agent: The compound itself exhibits antiseptic properties.[1] It is

used in otic solutions to treat bacterial and fungal infections of the outer ear and has

applications in endodontic procedures due to its antiseptic and analgesic qualities.[1]

Biological Probe: In research settings, m-Tolyl acetate can be used to investigate biological

processes.[1] Scientists may study its interactions with enzymes or cellular receptors to

elucidate signaling pathways or explore its antimicrobial effects to understand microbial

physiology.[1]

Flavoring and Fragrance: Beyond pharmaceuticals, it is used as a flavoring agent and in the

fragrance industry due to its pleasant odor.[2][6]

Logical Application Pathway
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Caption: From chemical properties to drug development applications.

Biological Activity
Research indicates that m-tolyl acetate possesses notable antimicrobial properties, making it

effective against certain bacteria and fungi.[1] This activity is largely attributed to the cresyl

group, which can disrupt microbial cellular processes.[1] Its potential for inhibiting microbial

growth has led to its investigation and use in disinfectants, preservatives, and topical anti-

infective formulations.[1] While beneficial, computational studies have also suggested potential

toxicity, underscoring the need for careful handling and further investigation into its safety

profile in various applications.[1]

Analytical Methodologies
The purity and identity of m-Tolyl acetate are typically confirmed using standard analytical

techniques, with Gas Chromatography (GC) being a primary method for assessing purity.

General Protocol for GC Analysis
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This protocol outlines a general procedure for determining the purity of a m-Tolyl acetate
sample. Instrument conditions should be optimized for the specific equipment used.

Sample Preparation: Prepare a dilute solution of the m-Tolyl acetate sample in a high-purity

volatile solvent, such as dichloromethane or ethyl acetate. A typical concentration is 1

mg/mL.

Standard Preparation: Prepare a standard solution of high-purity m-Tolyl acetate (≥99%) at

a known concentration in the same solvent.

GC System Configuration:

Injector: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) at a

temperature of 250 °C.

Column: A non-polar or mid-polarity capillary column is suitable (e.g., DB-5, HP-5ms, or

DB-Wax; 30 m x 0.25 mm ID x 0.25 µm film thickness).

Carrier Gas: Helium or Hydrogen with a constant flow rate (e.g., 1 mL/min).

Oven Program: Start at a low temperature (e.g., 60 °C), hold for 1-2 minutes, then ramp at

a controlled rate (e.g., 10-15 °C/min) to a final temperature of 240 °C and hold for several

minutes.

Detector: Flame Ionization Detector (FID) is standard for organic compounds. Set detector

temperature to 280-300 °C.

Injection: Inject a small volume (typically 1 µL) of the prepared sample and standard

solutions into the GC.

Data Analysis: Identify the peak corresponding to m-Tolyl acetate based on the retention

time of the standard. Calculate the purity of the sample by determining the area percentage

of the main peak relative to the total area of all peaks in the chromatogram (assuming all

components have a similar response factor in the FID).

Safety Information
m-Tolyl acetate is a combustible liquid and requires appropriate handling procedures.
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Personal Protective Equipment (PPE): Use of eyeshields, gloves, and a suitable respirator is

recommended.

Storage: Store in a well-ventilated area away from ignition sources. It is classified under

Storage Class 10 for combustible liquids.

Hazards: While specific GHS classifications can vary, related compounds can cause skin

and eye irritation.[8] Always consult the product-specific Safety Data Sheet (SDS) before

handling.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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